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Linearity Assessment
Linearity of dilution demonstrates that a sample's analyte concentration is directly proportional

to its dilution factor. This is crucial for ensuring that samples with high analyte concentrations

can be diluted into the assay's dynamic range and still yield accurate results.

Experimental Protocol: Linearity of Dilution
The general procedure for assessing linearity involves the following steps:

Sample Selection: A sample (e.g., serum, plasma) containing a high concentration of

endogenous corticosterone or a sample spiked with a high concentration of corticosterone is

selected.

Serial Dilution: The sample is serially diluted with the assay's specific calibrator diluent or

assay buffer. Common dilution factors are 1:2, 1:4, 1:8, etc.[1].

Quantification: The concentration of corticosterone in each dilution is measured using the

assay.

Calculation: The measured concentration is corrected for the dilution factor to obtain the final

concentration.

Comparison: The calculated concentrations for each dilution are compared to the

concentration of the undiluted sample. The results are often expressed as a percentage of
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the expected value. A good linear response is indicated by a consistent percentage of the

expected value across the dilution series[2].
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Linearity of Dilution Workflow
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Spike and Recovery Workflow
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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